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Compound of Interest

Compound Name: Imunofan

Cat. No.: B10826580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Imunofan, a synthetic hexapeptide

immunomodulator, with other prominent synthetic thymic peptides: Thymosin Alpha 1,

Thymopentin (TP-5), and Thymulin. The objective is to present a comprehensive overview of

their respective chemical properties, mechanisms of action, and immunological effects,

supported by available experimental data. This document is intended to serve as a resource for

researchers and professionals in the field of immunology and drug development.

Introduction to Synthetic Thymic Peptides
The thymus gland plays a crucial role in the maturation and differentiation of T-lymphocytes, a

key component of the adaptive immune system. Thymic peptides are a group of hormones

produced by the thymus that regulate various aspects of immune function. Synthetic versions

of these peptides have been developed to harness their immunomodulatory properties for

therapeutic purposes. These peptides are being investigated for their potential in treating a

range of conditions, including immunodeficiencies, infectious diseases, autoimmune disorders,

and cancer. This guide focuses on a comparative analysis of Imunofan against three other

well-characterized synthetic thymic peptides.
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The synthetic thymic peptides discussed in this guide are all short-chain amino acid

sequences, each with distinct structural characteristics that underpin their biological activities.

Feature Imunofan
Thymosin
Alpha 1

Thymopentin
(TP-5)

Thymulin
(Facteur
Thymique
Sérique - FTS)

Amino Acid

Sequence

Arg-α-Asp-Lys-

Val-Tyr-Arg

Ac-Ser-Asp-Ala-

Ala-Val-Asp-Thr-

Ser-Ser-Glu-Ile-

Thr-Thr-Lys-Asp-

Leu-Lys-Glu-Lys-

Lys-Glu-Val-Val-

Glu-Glu-Ala-Glu-

Asn

Arg-Lys-Asp-Val-

Tyr

pGlu-Ala-Lys-

Ser-Gln-Gly-Gly-

Ser-Asn

Number of Amino

Acids
6 28 5 9

Molecular Weight

(Da)
~836 ~3108 ~680 ~859

Origin

Synthetic

analogue of a

thymopoietin

fragment[1]

Originally

isolated from

Thymosin

Fraction 5, now

synthetically

produced[2]

Synthetic peptide

corresponding to

the active site of

thymopoietin[3]

[4]

Originally

isolated from

porcine serum,

now synthetically

produced[5]

Mechanism of Action and Immunological Effects
While all four peptides exhibit immunomodulatory properties, their precise mechanisms of

action and the resulting immunological effects show both overlap and divergence.

Imunofan
Imunofan is described as having a multi-faceted effect on the immune system, acting as an

immunoregulator, detoxifier, and hepatoprotective agent. Its mechanism is proposed to involve
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three main effects: correction of the immune system, restoration of the body's oxidative-

antioxidant balance, and inhibition of multidrug resistance.[6]

Key Immunological Effects:

Immunomodulation: Imunofan is reported to restore both cellular and humoral immunity.[1] It

does not act as a general immune stimulant but rather modulates the immune response,

bringing it back to a normal physiological range.

Antioxidant Activity: It enhances the body's antioxidant defense system by stimulating the

production of enzymes like ceruloplasmin and lactoferrin.[6]

Cytokine Regulation: In a study involving vaccination with diphtheria toxoid, pretreatment

with Imunofan was shown to correct post-vaccinal disturbances in TNF and IL-6 production.

[7][8][9]

Cell Proliferation: In vitro studies have demonstrated that Imunofan can stimulate the

proliferation of human skin cells (fibroblasts and keratinocytes).[10][11]

Thymosin Alpha 1
Thymosin Alpha 1 is one of the most extensively studied thymic peptides and is approved in

several countries for the treatment of viral hepatitis and as an immune enhancer.[1]

Key Immunological Effects:

T-cell Maturation and Function: It promotes the maturation of T-lymphocytes, particularly

augmenting the function of T-helper (CD4+) and cytotoxic T-lymphocytes (CD8+).[12]

Cytokine Production: Thymosin Alpha 1 can stimulate the production of various cytokines,

including IL-2, IL-12, and IFN-γ, which are crucial for cell-mediated immunity.[12]

NK Cell Activity: It enhances the activity of Natural Killer (NK) cells.

Antiviral and Antitumor Effects: Its immunomodulatory properties contribute to its efficacy in

treating chronic viral infections like hepatitis B and in various cancer therapies.[12]
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Thymopentin (TP-5)
Thymopentin is a synthetic pentapeptide that represents the active site of the natural thymic

hormone, thymopoietin.

Key Immunological Effects:

T-cell Differentiation: It selectively induces the differentiation of T-lymphocyte precursors.[4]

Immunoregulation: Thymopentin has been shown to modulate the immune response, with

effects varying depending on the cellular context and the presence of other stimuli. In vitro

studies have shown it can either stimulate or inhibit IgG production by peripheral blood

mononuclear cells.[2]

Cytokine Modulation: It can influence the production of cytokines such as IL-2 and IL-4.[13]

Clinical Applications: It has been investigated for its therapeutic potential in autoimmune

diseases like rheumatoid arthritis and in various immunodeficiency states.[3][14][15]

Thymulin
Thymulin's biological activity is dependent on the presence of zinc, with which it forms a

complex.

Key Immunological Effects:

T-cell Differentiation: It is involved in the differentiation and function of T-lymphocytes.[5][16]

Anti-inflammatory Effects: Thymulin has been shown to possess anti-inflammatory properties

by downregulating the production of pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α.

[16][17][18]

Neuroendocrine Interactions: It has complex interactions with the neuroendocrine system,

influencing the secretion of pituitary hormones.

Analgesic Properties: Some studies suggest that Thymulin may have analgesic effects in

inflammatory conditions.[16]
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Quantitative Data from Experimental Studies
The following tables summarize quantitative data from selected studies to facilitate a

comparison of the biological effects of these peptides. Due to the lack of head-to-head trials,

data is presented from individual studies.

Table 4.1: Effects on Immune Cell Populations
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Peptide
Study
Population/Mo
del

Dosage/Conce
ntration

Key Finding Reference

Imunofan

Aged patients

with duodenal

ulcer

Not specified

T-lymphocytes

increased from

53.1% to 65.1%;

T-helpers

increased from

27.8% to 38.5%;

Cytotoxic T-

lymphocytes

increased from

18.5% to 27.3%;

B-lymphocytes

increased from

12.3% to 19.1%

[4]

Thymosin Alpha

1

COVID-19

Patients
Not specified

No significant

difference in the

increase of

CD4+ (286 vs

326 cells/μL) and

CD8+ T cell (154

vs 170 cells/μL)

counts in the

recovery period

between treated

and untreated

groups.

[6][19]

Thymopentin Patients with

ESRD on

hemodialysis

Not specified Significantly

higher post-

intervention

levels of CD3+,

CD4+, and

CD4+/CD8+ and

lower levels of

CD8+ compared

[20]
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to the control

group.

Thymulin Animal Model Not specified

Promotes T-

lymphocyte

differentiation.

[5][16]

Table 4.2: Effects on Cytokine Production

Peptide
Cell
Type/Model

Dosage/Conce
ntration

Effect on
Cytokine
Levels

Reference

Imunofan

Humans

vaccinated with

diphtheria toxoid

Not specified

Corrected post-

vaccinal

suppression of

TNF release and

stimulation of IL-

6 production by

peripheral blood

mononuclear

cells in vitro.

[7][8][9]

Thymosin Alpha

1

Human

peripheral blood

mononuclear

cells

Not specified

Increases

production of IL-

2, IL-12, IFN-γ.

[12]

Thymopentin

Mouse model of

gut-derived

sepsis

1 mg/kg

Significantly

reduced IL-4

levels and

increased IL-2

production.

[13]

Thymulin

Male NMRI mice

with LPS-

induced

inflammation

15 µ g/100 g

body weight

Prevented the

accumulation of

pro-inflammatory

cytokines (IL-1β,

IL-2, IL-6, TNF-α,

IFN-γ) in plasma.

[17]
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Table 4.3: In Vitro Proliferative Effects
Peptide Cell Line Concentration

Proliferative
Effect

Reference

Imunofan
Human 46BR.1N

fibroblasts

0.1–100 µg/mL

(48h)

20–40% increase

in proliferation
[10][11]

Imunofan
Human HaCaT

keratinocytes

0.1 and 1 µg/mL

(48h)

20–50% increase

in proliferation
[10][11]

Thymosin Alpha

1

Human leukemia

cell lines
100 to 160 µM

Significantly

induced

apoptosis (anti-

proliferative)

[12]

Signaling Pathways
The immunomodulatory effects of these peptides are mediated through their interaction with

various cellular signaling pathways.
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Caption: Imunofan's proposed multi-target mechanism of action.
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Thymosin Alpha 1 Signaling Pathway
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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